Cas no 952183-31-2 (1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 952183-31-2
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• MDL: MFCD09607916
• CID: 1070503
• PubChem ID: 24213801
• Update Time: 2025-04-20

1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylbenzyl)-1H-1,2,3-triazole-4-carbaldehyde
• CNB18331
• DTXSID00640006
• J-503358
• AKOS005072109
• MFCD09607916
• 1-[(4-Methylphenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• 952183-31-2
• CB-0737
• SCHEMBL15803475
• CS-0321650
• 1-[(4-methylphenyl)methyl]triazole-4-carbaldehyde
• F2157-0684
• 1-(4-Methylbenzyl)-1H-1,2,3-triazole-4-carboxaldehyde
• 1-[(4-methylphenyl)methyl]-1,2,3-triazole-4-carbaldehyde
• 1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

• MDL： MFCD09607916
• Inchi： 1S/C11H11N3O/c1-9-2-4-10(5-3-9)6-14-7-11(8-15)12-13-14/h2-5,7-8H,6H2,1H3
• InChI Key： JLKGISTXFFZYFL-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2C=CC(C)=CC=2)N=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.8Ų